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Abstract
Calcium alpha-ketoglutarate (Ca-AKG), the calcium salt of the Krebs cycle intermediate alpha-

ketoglutarate (AKG), is a molecule of significant interest in the fields of cellular metabolism,

geroscience, and clinical nutrition.[1][2] As endogenous levels of AKG decline with age,

supplementation with the more stable and bioavailable Ca-AKG form has been investigated for

its potential to extend healthspan and lifespan.[1][3][4][5] This technical guide provides a

comprehensive overview of the synthesis, chemical properties, and key biochemical roles of

Ca-AKG. It includes detailed experimental protocols, quantitative data, and visual diagrams of

relevant metabolic and signaling pathways to serve as a resource for the scientific community.

Chemical and Physical Properties
Calcium alpha-ketoglutarate is a white or off-white crystalline powder.[6][7] It is the divalent

calcium salt of α-Ketoglutarate, formed when the two carboxyl groups of alpha-ketoglutaric acid

are deprotonated and bind with a Ca²⁺ ion.[6] The calcium salt form enhances the stability and

bioavailability of AKG, which in its free acid form can be unstable.[3][8][9]

Quantitative Data Summary
The key physicochemical properties of Calcium Alpha-Ketoglutarate are summarized in the

table below.
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Property Value Source(s)

Chemical Formula
Ca(C₅H₅O₅)₂ (Anhydrous) /

C₅H₄CaO₅·H₂O (Monohydrate)
[6][10]

Molecular Weight 202.18 g/mol (Monohydrate) [1][11]

Appearance
White to off-white crystalline

powder
[6][7][8]

Solubility

Slightly soluble in water;

Insoluble or slightly soluble in

DMSO

[6][7][12]

Aqueous Solution pH 7.0 - 9.0 (Weakly alkaline) [6][7]

Calcium Content Typically 19.9% - 22% [8][13]

Purity (Typical)
≥98% (pharmaceutical grade

can be >99.9%)
[8][14]

Storage (Powder) -20°C for up to 3 years [12]

Stability and Reactivity
Ca-AKG is relatively stable to light and heat under standard storage conditions.[6] However, it

may undergo decomposition under strong acidic or alkaline conditions, or at high temperatures.

[6][7]

pH Dependence: The solubility of Ca-AKG can be influenced by pH, with increased solubility

often observed in slightly acidic environments (e.g., pH 6.0-6.5).[6][7] It is crucial to avoid

dissolving Ca-AKG in phosphate-containing buffers like PBS, as calcium ions will react with

phosphate ions to form insoluble calcium phosphate precipitates.[7]

Thermal Stability: Thermogravimetric analysis (TGA) can be used to assess the thermal

stability of Ca-AKG. High-quality Ca-AKG should not exhibit significant decomposition within

the normal range of storage and use temperatures.[14]

Reactivity: As an alpha-keto acid, it can undergo decarboxylation at high temperatures or

under enzymatic catalysis.[6] The alpha-ketoglutarate anion is also a metal chelator and can
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bind with other metal ions.[6]

Synthesis of Calcium Alpha-Ketoglutarate
Ca-AKG can be produced through chemical synthesis or biological fermentation. The choice of

method impacts purity, environmental footprint, and cost.

Synthesis Methods: A Comparison
Feature Bio-fermentation Chemical Synthesis

Raw Materials
Renewable sources (e.g.,

glucose)

Glutaric acid, methyl

dichloroacetate, methyl

acrylate

Reaction Conditions
Mild (e.g., physiological pH

and temperature)

High temperature and

pressure

Environmental Impact Green process, lower pollution Higher pollution potential

Yield & Purity
High yield and purity (can

exceed 99.9%)

Potentially lower yield, may

require significant purification

Production Cycle 24-72 hour fermentation cycle
Can be slower due to

purification steps

Source:[6][8][15]

Experimental Protocol: Chemical Synthesis
This protocol describes a common method for preparing Ca-AKG, which involves the formation

of an intermediate alkali metal salt to improve purity and yield.[16][17]

Objective: To synthesize Calcium Alpha-Ketoglutarate from alpha-ketoglutaric acid.

Materials:

Alpha-ketoglutaric acid

Sodium hydroxide (or another alkali metal salt like sodium carbonate)
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Calcium chloride

Deionized water

Reaction vessel with stirring capability

pH meter

Filtration apparatus

Drying oven

Methodology:

Step 1: Formation of Disodium Alpha-Ketoglutarate. a. Dissolve a specific molar equivalent

of alpha-ketoglutaric acid in deionized water in the reaction vessel. b. Slowly add a solution

of sodium hydroxide (2 molar equivalents) to the stirred alpha-ketoglutaric acid solution. c.

Monitor the pH of the solution. The reaction is complete when a stable pH in the range of 5.0

to 11.9 is achieved, indicating the formation of the disodium bis salt of alpha-ketoglutarate.

[16][17][18]

Step 2: Formation of Calcium Alpha-Ketoglutarate. a. Prepare a separate aqueous solution

of calcium chloride (approximately 1 molar equivalent to the starting alpha-ketoglutaric acid).

b. While stirring, slowly add the calcium chloride solution to the disodium alpha-ketoglutarate

solution from Step 1.[15] c. The reaction mixture may be heated (e.g., to 65-75°C) and stirred

for several hours (e.g., 2-5 hours) to facilitate the precipitation of calcium alpha-

ketoglutarate.[16][17]

Step 3: Isolation and Drying. a. Cool the reaction mixture to allow for complete precipitation.

b. Isolate the solid calcium alpha-ketoglutarate product by vacuum filtration. c. Wash the

collected solid with cold deionized water to remove any remaining soluble impurities. d. Dry

the final product in a vacuum oven at a controlled temperature to achieve the desired

moisture content (e.g., 5-20%).[17]

Visualization: Chemical Synthesis Workflow
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1. Biological Sample
(Cells/Tissue)

2. Metabolic Quenching
(Liquid Nitrogen)

3. Metabolite Extraction
(Cold Methanol + Std.)

4. Centrifugation

5. Supernatant Drying

6. Reconstitution

7. LC Separation

8. MS/MS Detection
(MRM)

9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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